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Abstract

This technical guide details the methodology for the identification of Methyl 2,5-
dihydroxycinnamate, a naturally occurring phenolic compound, in the plant species Murraya
paniculata (commonly known as orange jasmine). This document outlines the necessary
experimental protocols for extraction, fractionation, and chromatographic separation. It also
compiles the essential analytical and spectroscopic data required for the unequivocal
identification of the compound. The information is intended to provide a comprehensive
resource for researchers in natural product chemistry, pharmacology, and drug discovery.

Introduction

Murraya paniculata (L.) Jack, a member of the Rutaceae family, is a plant rich in diverse
phytochemicals, including coumarins, flavonoids, and phenolic compounds. Among these,
Methyl 2,5-dihydroxycinnamate has been identified as a constituent of the leaves and aerial
parts of this plant.[1] Cinnamic acid derivatives are a well-known class of compounds with a
range of biological activities, making their identification and characterization in plant extracts a
significant area of research. This guide provides a structured approach to the isolation and
identification of Methyl 2,5-dihydroxycinnamate from M. paniculata.
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Physicochemical Properties of Methyl 2,5-
dihydroxycinnamate

A summary of the key physicochemical properties of Methyl 2,5-dihydroxycinnamate is
presented in Table 1. This data is crucial for its identification and characterization.

Table 1: Physicochemical Properties of Methyl 2,5-dihydroxycinnamate

Property Value Source
Molecular Formula C10H1004 PubChem
Molecular Weight 194.18 g/mol PubChem

methyl (E)-3-(2,5-

IUPAC Name dihydroxyphenyl)prop-2- PubChem
enoate

CAS Number 63177-57-1 PubChem

Appearance Not specified in search results

Solubility Soluble in ethanol TargetMol

Experimental Protocols

The following protocols are based on established methods for the isolation of cinnamic acid
derivatives from plant materials and specific information regarding the extraction of Methyl 2,5-
dihydroxycinnamate from M. paniculata.

Plant Material Collection and Preparation

Fresh leaves of Murraya paniculata should be collected and authenticated by a plant
taxonomist. The leaves are then washed with distilled water to remove any debris, shade-dried
at room temperature for 7-10 days, and then pulverized into a coarse powder using a
mechanical grinder.

Extraction
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A general workflow for the extraction and isolation process is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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